Cas no 111461-07-5 (5(2H)-ISOXAZOLONE, 3-METHYL-2-(4-METHYLBENZOYL)-)

• Product Name: 5(2H)-ISOXAZOLONE, 3-METHYL-2-(4-METHYLBENZOYL)-
• CAS No: 111461-07-5
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 3319047
• Update Time: 2025-04-19

5(2H)-ISOXAZOLONE, 3-METHYL-2-(4-METHYLBENZOYL)- Chemical and Physical Properties

Names and Identifiers

• 5(2H)-ISOXAZOLONE, 3-METHYL-2-(4-METHYLBENZOYL)-

• Inchi： 1S/C12H11NO3/c1-8-3-5-10(6-4-8)12(15)13-9(2)7-11(14)16-13/h3-7H,1-2H3
• InChI Key： NMLGYQBCXGFVJX-UHFFFAOYSA-N
• SMILES： O1C(=O)C=C(C)N1C(=O)C1=CC=C(C)C=C1

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Melting Point: 92.0-94.5 °C
• Boiling Point: 335.4±35.0 °C(Predicted)
• pka: -3.21±0.40(Predicted)